Cas no 1251574-72-7 (3-{3-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}-2H-chromen-2-one)

• Product Name: 3-{3-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}-2H-chromen-2-one
• CAS No: 1251574-72-7
• MF: C₂₀H₁₄N₄O₄
• MW: 374.34956407547
• CID: 6542465
• Update Time: 2025-07-23

3-{3-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-{3-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}-2H-chromen-2-one
• 3-[3-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl]chromen-2-one

• Inchi： 1S/C20H14N4O4/c25-19(15-9-13-3-1-2-4-16(13)27-20(15)26)24-10-14(11-24)18-22-17(23-28-18)12-5-7-21-8-6-12/h1-9,14H,10-11H2
• InChI Key： QSCHGVBVMKMTMJ-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2)C=C1C(N1CC(C2ON=C(C3=CC=NC=C3)N=2)C1)=O

Additional information on 3-{3-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}-2H-chromen-2-one

Comprehensive Analysis of 3-{3-[3-(Pyridin-4-yl)-1,2,4-oxadiazol-5-yl]azetidine-1-carbonyl}-2H-chromen-2-one (CAS No. 1251574-72-7)

The compound 3-{3-[3-(Pyridin-4-yl)-1,2,4-oxadiazol-5-yl]azetidine-1-carbonyl}-2H-chromen-2-one (CAS No. 1251574-72-7) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its complex architecture combines a pyridinyl-oxadiazole moiety with an azetidine ring and a coumarin scaffold, making it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity and its role in targeting specific cellular pathways.

In recent years, the demand for novel heterocyclic compounds like 3-{3-[3-(Pyridin-4-yl)-1,2,4-oxadiazol-5-yl]azetidine-1-carbonyl}-2H-chromen-2-one has surged due to their versatility in drug design. The 1,2,4-oxadiazole ring, a key feature of this molecule, is known for its stability and bioisosteric properties, often serving as a replacement for carboxylic acid esters or amides in pharmacophores. This adaptability has led to increased searches for "oxadiazole derivatives in drug discovery" and "coumarin-based therapeutics," reflecting the growing interest in such compounds.

The azetidine component of this molecule further enhances its pharmacological profile. Azetidines are four-membered nitrogen-containing heterocycles that have gained traction in modern medicinal chemistry due to their conformational rigidity and ability to improve metabolic stability. This aligns with current trends in optimizing drug-like properties, as evidenced by frequent queries like "azetidine in lead optimization" and "small ring heterocycles in pharmaceuticals." The incorporation of this ring system into the coumarin framework creates a hybrid structure that may exhibit synergistic effects.

From a synthetic chemistry perspective, the preparation of 3-{3-[3-(Pyridin-4-yl)-1,2,4-oxadiazol-5-yl]azetidine-1-carbonyl}-2H-chromen-2-one presents interesting challenges and opportunities. The convergent synthesis typically involves the construction of the 1,2,4-oxadiazole core followed by sequential coupling with the azetidine and coumarin units. This synthetic route has become a topic of discussion in organic chemistry forums, with many researchers searching for "efficient oxadiazole synthesis methods" and "coumarin-azetidine conjugation techniques."

The biological potential of this compound is particularly intriguing given the established pharmacological activities of its structural components. Coumarins are well-known for their diverse biological activities, ranging from anticoagulant to anticancer properties. When combined with the pyridinyl-oxadiazole pharmacophore, which is frequently associated with kinase inhibition and anti-inflammatory effects, the resulting molecule may exhibit unique polypharmacology. This has led to increased research into "multi-target coumarin derivatives" and "hybrid heterocyclic drug design," as evidenced by recent publication trends.

In the context of current pharmaceutical trends, the exploration of 3-{3-[3-(Pyridin-4-yl)-1,2,4-oxadiazol-5-yl]azetidine-1-carbonyl}-2H-chromen-2-one aligns well with the shift toward targeted therapies and precision medicine. The presence of both hydrogen bond acceptors and donors in its structure makes it suitable for interaction with various biological targets, addressing the growing need for "selective small molecule modulators" in therapeutic development. Furthermore, its balanced lipophilicity and molecular weight suggest favorable drug-like properties, a key consideration in modern "hit-to-lead optimization" strategies.

The analytical characterization of this compound presents several interesting aspects. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are typically employed to confirm its structure and purity. These methods are crucial for quality control in pharmaceutical development, as reflected in frequent searches for "heterocyclic compound characterization" and "structural elucidation of complex molecules." The crystalline form of the compound may also exhibit interesting solid-state properties, which could be relevant for formulation development.

From a drug metabolism perspective, the presence of multiple heterocyclic rings in 3-{3-[3-(Pyridin-4-yl)-1,2,4-oxadiazol-5-yl]azetidine-1-carbonyl}-2H-chromen-2-one suggests potential metabolic pathways that warrant investigation. The pyridine ring may undergo oxidation, while the coumarin moiety could be subject to phase II conjugation reactions. Understanding these metabolic transformations is critical for drug development, as indicated by the popularity of searches like "predicting heterocycle metabolism" and "coumarin pharmacokinetics."

In conclusion, 3-{3-[3-(Pyridin-4-yl)-1,2,4-oxadiazol-5-yl]azetidine-1-carbonyl}-2H-chromen-2-one (CAS No. 1251574-72-7) represents an exciting example of modern medicinal chemistry innovation. Its unique combination of structural features offers multiple opportunities for therapeutic intervention, while presenting interesting challenges in synthesis and characterization. As research continues to explore the potential of such hybrid molecules, this compound stands as a testament to the creativity and complexity of contemporary drug discovery efforts.